Cas no 325770-58-9 (3-(1-Methylethyl)benzoyl Chloride)
325770-58-9 structure
Product Name:3-(1-Methylethyl)benzoyl Chloride
CAS No:325770-58-9
MF:C10H11ClO
MW:182.646742105484
CID:301515
PubChem ID:22282379
Update Time:2025-04-19
3-(1-Methylethyl)benzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-(1-methylethyl)-
- 3-ISOPROPYLBENZOYL CHLORIDE
- 3-propan-2-ylbenzoyl chloride
- 3-(1-methylethyl)benzoyl chloride
- 3-(1-METHYLETHYL)-BENZOYL CHLORIDE
- AG-F-09002
- ANW-62171
- CTK4G8928
- m-Isopropylbenzoylchlorid
- Benzoyl chloride, 3-(1-methylethyl)- (9CI)
- SCHEMBL3887369
- 3-isopropylbenzoylchloride
- AKOS016004960
- Benzoyl chloride, 3-(1-methylethyl)-
- Benzoyl chloride,3-(1-methylethyl)-(9ci)
- 3-(Propan-2-yl)benzoyl chloride
- DTXSID50624336
- IIQOURMQVWTWII-UHFFFAOYSA-N
- 3-isopropyl-benzoyl chloride
- 325770-58-9
- 3-(1-Methylethyl)benzoyl Chloride
-
- Inchi: 1S/C10H11ClO/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3
- InChI Key: IIQOURMQVWTWII-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC(=C1)C(C)C)=O
Computed Properties
- Exact Mass: 182.04993
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-(1-Methylethyl)benzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B208433-10mg |
3-(1-Methylethyl)benzoyl Chloride |
325770-58-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B208433-50mg |
3-(1-Methylethyl)benzoyl Chloride |
325770-58-9 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B208433-100mg |
3-(1-Methylethyl)benzoyl Chloride |
325770-58-9 | 100mg |
$ 230.00 | 2022-06-07 |
3-(1-Methylethyl)benzoyl Chloride Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
325770-58-9 (3-(1-Methylethyl)benzoyl Chloride) Related Products
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